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Compound of Interest

Compound Name: BCI-137

Cat. No.: B1667843

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the
Safe Handling, Use, and Disposal of BCI-137.

This document provides critical safety and logistical information for the handling of BCI-137
(CAS 112170-24-8), a cell-permeable Argonaute-2 (Ago2) inhibitor.[1] Due to the limited
availability of specific toxicological data, BCI-137 should be handled with the utmost care as a
potentially hazardous substance. The following procedures are designed to minimize exposure
risk and ensure operational integrity.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling BCI-137, especially in its solid, powdered form, a comprehensive safety
approach is mandatory. This includes a combination of engineering controls and appropriate
PPE to prevent inhalation, ingestion, and dermal contact.

Engineering Controls:

» Certified Chemical Fume Hood: All weighing and reconstitution of solid BCI-137 must be
performed in a certified chemical fume hood to control airborne particulates.

» Glove Box/Containment Isolator: For procedures involving larger quantities or with a higher
risk of aerosolization, a glove box or containment isolator is recommended.
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Required Personal Protective Equipment:

Respiratory Protection: An N95-rated respirator or higher is required when handling the solid
compound to prevent inhalation of dust particles.

» Eye Protection: Chemical safety goggles are mandatory to protect against splashes or
airborne powder.

e Hand Protection: Nitrile gloves are required. Double-gloving is strongly recommended.
Gloves should be changed frequently, especially if contamination is suspected.

» Body Protection: A disposable, long-sleeved, closed-cuff gown or a dedicated lab coat must
be worn.[2] Protective garments made from materials like Tyvek® can offer enhanced
protection against powdered agents.[3]

Substance and Safety Data Summary

The following table summarizes key quantitative and safety information for BCI-137.
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Parameter

Data Source

Chemical Name

Argonaute-2 Inhibitor, BCI-137

CAS Number 112170-24-8
Molecular Formula C11H11N306S
Molecular Weight 313.29 g/mol

Physical Form

Solid (Gray-white powder)

Solubility

100 mg/mL in DMSO

Storage Temperature

2-8°C

Toxicological Data

Acute toxicity, skin
corrosion/irritation,

carcinogenicity, and [4]
mutagenicity data are not

available.

GHS Hazard Class

Not classified as dangerous
according to transport

regulations. However, due to 4]
lack of toxicological data, it

should be handled as a

substance of unknown toxicity.

Experimental Protocol: Reconstitution of BCI-137

This protocol details the standard procedure for preparing a stock solution of BCI-137. All steps

must be performed inside a certified chemical fume hood.

Materials:

e BCI-137 solid powder

o Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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o Calibrated precision balance
o Calibrated micropipettes and sterile, filtered tips

Procedure:

Pre-Weighing Preparation: Don all required PPE. Prepare the workspace within the chemical
fume hood by laying down absorbent bench paper.

o Tare Weighing Vessel: Place a sterile microcentrifuge tube or vial on the precision balance
and tare the weight.

» Weighing BCI-137: Carefully dispense the desired amount of BCI-137 powder into the tared
vessel. Avoid generating dust. Record the exact weight.

e Solvent Addition: Based on the recorded weight and the desired final concentration (e.g., 10
mM), calculate the required volume of DMSO. Using a calibrated micropipette, add the
calculated volume of DMSO to the vessel containing the BCI-137 powder.

o Example Calculation for a 10 mM Stock:
» Weight=1mg=0.001g
= Volume = (0.001 g/ 313.29 g/mol ) / (0.010 mol/L) = 0.000319 L = 319 pL
» Add 319 pL of DMSO to 1 mg of BCI-137.

» Dissolution: Cap the vessel securely and vortex gently until the solid is completely dissolved.
The solubility is high in DMSO (100 mg/mL), so dissolution should be rapid.

o Storage: Following reconstitution, it is recommended to aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the stock solution at
-20°C for up to 6 months.[1]

Disposal Plan

All waste contaminated with BCI-137 must be treated as hazardous chemical waste and
disposed of according to institutional and local regulations.
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» Solid Waste: All disposables that have come into contact with BCI-137 (e.qg., gloves, weigh
boats, pipette tips, absorbent paper, vials) must be collected in a dedicated, clearly labeled
hazardous waste container.[5] This container should be lined with a durable plastic bag.

e Liquid Waste: Unused or waste solutions of BCI-137 in DMSO should be collected in a
designated, leak-proof, and compatible hazardous liquid waste container. Do not mix with
other waste streams unless permitted by your institution's environmental health and safety
(EHS) office.

» Decontamination: Work surfaces should be decontaminated with a suitable solvent (e.qg.,
70% ethanol) followed by a detergent solution. All cleaning materials must be disposed of as
solid hazardous waste.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the chemical name "BCI-137," and any other information required by your institution.

» Final Disposal: Once full, waste containers should be sealed and transported to your
institution's designated hazardous waste storage area for collection and final disposal, which
is typically via incineration.

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for the safe handling of BCI-137,
from preparation to disposal.
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Caption: Workflow for safe handling of BCI-137 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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